Cas no 2418662-60-7 (tert-butyl 4-3-amino-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-amino-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate
• CAS No: 2418662-60-7
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 5676374
• PubChem ID: 165773295
• Update Time: 2025-06-11

tert-butyl 4-3-amino-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26627824
• tert-butyl 4-[3-amino-2-methyl-5-(prop-2-yn-1-yl)phenyl]piperazine-1-carboxylate
• 2418662-60-7
• tert-butyl 4-3-amino-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C19H27N3O2/c1-6-7-15-12-16(20)14(2)17(13-15)21-8-10-22(11-9-21)18(23)24-19(3,4)5/h1,12-13H,7-11,20H2,2-5H3
• InChI Key： YJHYPOJNRFQPLR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(CC#C)C=C(C=2C)N)CC1)=O

Computed Properties

• Exact Mass: 329.21032711g/mol
• Monoisotopic Mass: 329.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-3-amino-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-3-amino-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate (CAS No. 2418662-60-7)

Tert-butyl 4-3-amino-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2418662-60-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, featuring a piperazine core and various aromatic and alkyne substituents, contributes to its unique pharmacological profile.

The molecular structure of tert-butyl 4-3-amino-2-methyl-5-(prop-2-yn-1-yl)phenylpiperazine-1-carboxylate is meticulously designed to interact with biological targets in a specific manner. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which is often crucial for achieving optimal absorption and distribution within the body. Additionally, the propargyl group (prop-2-yn-1-y) introduces a reactive site that can be exploited for further chemical modifications, enabling the synthesis of derivatives with enhanced therapeutic properties.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that tert-butyl 4-3-amino-2-methyl-5-(prop-2-yn-1-y)phenylpiperazine-1-carboxylate may exhibit inhibitory effects on certain enzymes and receptors involved in neurological disorders. These findings are particularly intriguing given the growing interest in developing novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex aromatic ring system. These methodologies not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

In vitro studies have demonstrated the potential of tert-butyl 4-3-amino-2-methyl-5-(propargyl)phenylpiperazine-carboxylate to modulate neurotransmitter systems. Specifically, its ability to interact with serotonin receptors has been highlighted as a key mechanism underlying its pharmacological effects. This aligns with current research trends that emphasize the importance of serotoninergic pathways in the treatment of mental health disorders. The compound's unique structure also suggests potential interactions with other neurotransmitter systems, such as dopamine and norepinephrine, which could expand its therapeutic applications.

The development of novel drug candidates relies heavily on robust analytical techniques for characterization and quality control. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm the identity and purity of tert-butyl 4-(3-amino)-2-methyl-[5-(propargyl)phenyl]piperazine-carboxylic acid. These methods provide detailed insights into the molecular structure and help ensure that the final product meets stringent pharmaceutical standards.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preclinical studies involving tert-butyl 4-(3-amino)-2-methyl-[5-(propargyll)pheny]l-piperazine-carboxylic acid have focused on evaluating its toxicity, pharmacokinetics, and potential side effects. Preliminary results indicate that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and optimized. By leveraging these technologies, researchers can rapidly screen vast libraries of molecules for potential candidates like tert-butyl 4-(3-amino)-2-methyl-[5-(propargyll)]pheny]l-piperazine-carboxylic acid. This approach not only accelerates the discovery process but also allows for more targeted modifications based on predictive models generated from large datasets.

The future prospects for this compound are promising, with ongoing research aimed at identifying new therapeutic applications and improving its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of biological systems continues to evolve, compounds like tert-butyl 4-(3-amino)-2-methyl-[5-(propargyll)]pheny]l-piperazine-carboxylic acid will play a crucial role in shaping the next generation of treatments.